2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide

• Molecular Formula: C20H22Cl2N4O2
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 2-chloro-N-[3-chloro-4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H22Cl2N4O2/c1-13(2)20(28)26-10-8-25(9-11-26)17-6-5-14(12-16(17)21)24-19(27)15-4-3-7-23-18(15)22/h3-7,12-13H,8-11H2,1-2H3,(H,24,27)
• InChI Key: SAVQOPVMQTWEQH-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl)Cl

Description

2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the nicotinamide family and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and tumor growth. It may also act by modulating the activity of certain receptors in the brain.
Biochemical and Physiological Effects:
2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and modulate the activity of certain receptors in the brain. It has also been shown to have antioxidant properties and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for its target enzymes and receptors, making it an effective tool for studying their activity. However, one limitation of using this compound is its potential toxicity. Careful dosing and monitoring are necessary to avoid adverse effects.

Future Directions

There are several future directions for research on 2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide. One area of interest is its potential use in the treatment of neurological disorders. Further studies are needed to determine its efficacy and safety in human subjects. Another area of interest is its use as a tool for studying the activity of enzymes and receptors involved in inflammation and tumor growth. Finally, future studies may focus on optimizing the synthesis method to produce higher yields of pure compound.

Synthesis Methods

The synthesis of 2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide involves the reaction of 3-chloro-4-(4-isobutyryl-1-piperazinyl)aniline with nicotinoyl chloride in the presence of a base. The resulting compound is then chlorinated to yield the final product. This synthesis method has been optimized to produce high yields of pure compound.

Scientific Research Applications

2-chloro-N-[3-chloro-4-(4-isobutyryl-1-piperazinyl)phenyl]nicotinamide has been studied extensively for its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.